Cas no 55387-86-5 (2,6-Dioxabicyclo[2.2.1]heptane(9CI))

2,6-Dioxabicyclo[2.2.1]heptane(9CI) structure
55387-86-5 structure
Product Name:2,6-Dioxabicyclo[2.2.1]heptane(9CI)
CAS No:55387-86-5
MF:C5H8O2
MW:100.115821838379
CID:384763
PubChem ID:431631
Update Time:2025-04-19

2,6-Dioxabicyclo[2.2.1]heptane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dioxabicyclo[2.2.1]heptane(9CI)
    • 3,5-dioxabicyclo[2.2.1]heptane
    • AC1L8RU0
    • CTK1H4594
    • NSC295374
    • NSC-295374
    • 2,6-Dioxabicyclo[2.2.1]heptane
    • SCHEMBL17502993
    • 55387-86-5
    • 2,6-Dioxabicyclo(2.2.1)heptane
    • DTXSID50330682
    • NSC 295374
    • Inchi: 1S/C5H8O2/c1-4-2-6-5(1)7-3-4/h4-5H,1-3H2
    • InChI Key: ZDZNVLCENAFWPD-UHFFFAOYSA-N
    • SMILES: O1CC2COC1C2

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 0.37920
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